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Compound of Interest

Compound Name: L-Idose-13C-3

Cat. No.: B15141451 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and

recommended storage conditions for L-Idose-13C-3, a stable isotope-labeled monosaccharide.

The information herein is critical for ensuring the integrity and reliability of this compound in

research and development applications.

Stability Profile
L-Idose-13C-3 is a stable isotope-labeled sugar used as a tracer in metabolic research and for

quantitative analysis in drug development. While stable isotopes themselves do not decay, the

chemical stability of the L-Idose molecule is a crucial consideration. The stability of L-Idose and

its isotopologues is influenced by factors such as temperature, pH, and exposure to light.

One source notes the "inherent instability of idose derivatives", suggesting that careful handling

and storage are necessary to prevent degradation.[1]

Table 1: Summary of Factors Affecting L-Idose-13C-3 Stability
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Parameter Effect on Stability Recommendations

Temperature
Elevated temperatures can

accelerate degradation.

Store at recommended cool

temperatures. Avoid repeated

freeze-thaw cycles.

pH
Extremes in pH can lead to

isomerization or degradation.

Maintain neutral pH for

solutions. Buffer if necessary

for experimental conditions.

Light

Exposure to UV or other high-

energy light can potentially

induce degradation.

Store in a light-protected

container.

Oxidizing Agents

Can lead to the formation of

iduronic acid or other oxidation

products.

Avoid contact with strong

oxidizing agents.

Recommended Storage Conditions
Proper storage is paramount to maintaining the chemical purity and isotopic enrichment of L-
Idose-13C-3. The recommended storage conditions can vary slightly between suppliers and

are typically detailed in the Certificate of Analysis (CofA).[2][3][4]

Table 2: Recommended Storage Conditions for L-Idose-13C Isomers

Product Supplier
Recommended
Storage

Shipping
Conditions

L-Idose-13C-3 MedChemExpress

Room temperature in

continental US; may

vary elsewhere. Refer

to Certificate of

Analysis.[2][3][4]

Ambient

L-Idose-6-13C Pharmaffiliates 2-8°C Refrigerator[5] Ambient

L-Idose (Aqueous

Solution)
Biosynth Store at <-15°C[6] -
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For long-term storage, it is advisable to store the compound in a tightly sealed container,

protected from light and moisture. For aqueous solutions, storage at -15°C or below is

recommended to prevent degradation.[6]

Handling and Experimental Protocols
Safe and effective handling of L-Idose-13C-3 is essential to ensure user safety and product

integrity. The following guidelines are based on the Safety Data Sheet (SDS) for L-[6-

13C]IDOSE.[7]

Personal Protective Equipment (PPE)
Hand Protection: Wear chemical-impermeable gloves.

Eye Protection: Use safety glasses or goggles.

Skin and Body Protection: Wear suitable protective clothing.

Handling Precautions
Handle in a well-ventilated place.

Avoid contact with skin and eyes.

Avoid the formation of dust and aerosols.

Use non-sparking tools.

Prevent fire caused by electrostatic discharge steam.

Accidental Release Measures
Avoid dust formation.

Avoid breathing mist, gas, or vapors.

Use personal protective equipment.

Ensure adequate ventilation.
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Remove all sources of ignition.

Collect and arrange for disposal in suitable, closed containers.

Potential Degradation Pathway
While specific studies on the degradation of L-Idose-13C-3 are not readily available, a

potential degradation pathway can be inferred from the general chemistry of monosaccharides.

In aqueous solutions, aldoses like L-Idose can undergo epimerization and degradation,

particularly under heating or non-neutral pH conditions. A plausible pathway involves the Lobry

de Bruyn-Alberda van Ekenstein transformation, leading to the formation of the corresponding

ketose (L-Sorbose) and other epimers.
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L-Idose-13C-3

1,2-Enediol Intermediate

 Isomerization
(via enediol intermediate)

Further Degradation Products
(e.g., furfurals, organic acids)

 Heat, extreme pH

L-Sorbose-13C-3 (Ketose) L-Gulose (Epimer)

 Heat, extreme pH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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